Cas no 1699946-47-8 (2-(Pentan-2-yl)cycloheptan-1-ol)

2-(Pentan-2-yl)cycloheptan-1-ol is a chiral secondary alcohol featuring a cycloheptane ring substituted with a pentan-2-yl group at the 2-position and a hydroxyl group at the 1-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for asymmetric reactions and the preparation of complex cyclic frameworks. Its defined stereochemistry allows for precise control in stereoselective transformations, while the cycloheptane ring offers conformational flexibility for tailored applications. The compound is suitable for use in pharmaceutical research, fragrance development, and specialty chemical synthesis, where its structural features can enhance selectivity and functional group compatibility.

2-(Pentan-2-yl)cycloheptan-1-ol structure

1699946-47-8 structure

Product Name:2-(Pentan-2-yl)cycloheptan-1-ol

CAS No:1699946-47-8

MF:C₁₂H₂₄O

MW:184.318364143372

CID:5739871

PubChem ID:107885945

Update Time:2025-06-09

2-(Pentan-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1699946-47-8
- EN300-1636281
- 2-(Pentan-2-yl)cycloheptan-1-ol
- Cycloheptanol, 2-(1-methylbutyl)-
- Inchi： 1S/C12H24O/c1-3-7-10(2)11-8-5-4-6-9-12(11)13/h10-13H,3-9H2,1-2H3
- InChI Key： ZRKLXBOLOXJQKK-UHFFFAOYSA-N
- SMILES： C1(O)CCCCCC1C(C)CCC

Computed Properties

Exact Mass: 184.182715385g/mol
Monoisotopic Mass: 184.182715385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 0.893±0.06 g/cm3(Predicted)
Boiling Point: 254.4±8.0 °C(Predicted)
pka: 15.27±0.40(Predicted)

2-(Pentan-2-yl)cycloheptan-1-ol Pricemore >>

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